Cas no 1337967-93-7 (1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane)
1337967-93-7 structure
Product Name:1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane
CAS No:1337967-93-7
MF:C23H22N4O4S2
MW:482.575182437897
CID:1090014
PubChem ID:54765148
Update Time:2025-09-28
1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane
- 5-[(4-isoquinolin-5-ylsulfonyl-1,4-diazepan-1-yl)sulfonyl]isoquinoline
- SR-00000000578
- DS-015813
- DTXSID20716732
- SF-0578
- 5,5'-(1,4-Diazepane-1,4-diyldisulfonyl)diisoquinoline
- SR-00000000578-1
- Fasudil Dimer
- 1337967-93-7
- 5-{[4-(isoquinoline-5-sulfonyl)-1,4-diazepan-1-yl]sulfonyl}isoquinoline
-
- Inchi: 1S/C23H22N4O4S2/c28-32(29,22-6-1-4-18-16-24-10-8-20(18)22)26-12-3-13-27(15-14-26)33(30,31)23-7-2-5-19-17-25-11-9-21(19)23/h1-2,4-11,16-17H,3,12-15H2
- InChI Key: AXVDKPYTPWVEHE-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC2C=NC=CC1=2)(N1CCCN(CC1)S(C1=CC=CC2C=NC=CC1=2)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 482.10824754g/mol
- Monoisotopic Mass: 482.10824754g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 33
- Rotatable Bond Count: 4
- Complexity: 813
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 117Ų
Experimental Properties
- Density: 1.438±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (6.3E-3 g/L) (25 ºC),
1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM142962-1g |
1,4-bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane |
1337967-93-7 | 95% | 1g |
$574 | 2021-08-05 | |
| Alichem | A189004477-1g |
1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane |
1337967-93-7 | 95% | 1g |
504.90 USD | 2021-06-01 | |
| TRC | B479630-1mg |
1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane |
1337967-93-7 | 1mg |
$ 155.00 | 2022-06-07 | ||
| TRC | B479630-10mg |
1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane |
1337967-93-7 | 10mg |
$ 1240.00 | 2022-06-07 | ||
| Chemenu | CM142962-1g |
1,4-bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane |
1337967-93-7 | 95% | 1g |
$*** | 2023-03-30 | |
| TRC | B479630-50mg |
1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane |
1337967-93-7 | 50mg |
$ 173.00 | 2023-04-18 | ||
| TRC | B479630-250mg |
1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane |
1337967-93-7 | 250mg |
$ 775.00 | 2023-04-18 | ||
| TRC | B479630-500mg |
1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane |
1337967-93-7 | 500mg |
$ 1200.00 | 2023-09-08 |
1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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